Cas no 2228116-31-0 (2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid)

• Product Name: 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid
• CAS No: 2228116-31-0
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 6471254
• PubChem ID: 165658272
• Update Time: 2025-05-24

2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid
• 2-amino-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
• EN300-1751333
• 2228116-31-0

• Inchi： 1S/C10H12N2O5/c1-17-10(16)5-2-3-6(12-4-5)8(13)7(11)9(14)15/h2-4,7-8,13H,11H2,1H3,(H,14,15)
• InChI Key： RFMMMZOJNTUOOT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)OC)=CN=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid

2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid (CAS No. 2228116-31-0): A Comprehensive Overview

2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid, identified by the CAS number 2228116-31-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including amino, hydroxy, and methoxycarbonyl moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The compound's structure is built around a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring, combined with the 3-hydroxy and 3-5-(methoxycarbonyl) substituents, creates a complex system that can interact with various biological targets. This structural complexity suggests that 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid may exhibit a range of pharmacological activities, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The amino group in this compound is particularly noteworthy, as it can participate in hydrogen bonding and ionic interactions, which are crucial for binding to biological targets. Additionally, the hydroxy and methoxycarbonyl groups can influence the compound's solubility and metabolic stability, making it an attractive candidate for pharmacological applications.

One of the most exciting aspects of 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid is its potential role in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. For instance, studies have suggested that this compound may interact with kinases and other signaling proteins involved in cell proliferation and differentiation. These interactions could lead to the development of novel drugs that target specific disease pathways.

The synthesis of 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid is another area of active research. The synthesis involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex framework of the molecule. These synthetic approaches not only highlight the compound's structural complexity but also demonstrate the advancements in synthetic chemistry that enable the production of such intricate molecules.

Recent studies have also focused on the pharmacokinetic properties of 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good solubility and moderate bioavailability. These properties make it an attractive candidate for further development into a therapeutic agent.

The potential applications of 2-amino-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid extend beyond traditional drug development. Researchers are also exploring its use in diagnostic imaging and as a tool for understanding biological processes at the molecular level. The compound's ability to interact with specific biological targets makes it a valuable probe for studying cellular mechanisms and disease pathways.

In conclusion,2-amino-3-hydroxy-3-(5-methoxycarbonyl)-pyridinylpropanoic acid (CAS No. 2228116310) represents a significant advancement in pharmaceutical chemistry. Its complex structure, multiple functional groups, and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, this compound will likely play an important role in the discovery and development of new therapies for various diseases.